4-Chloro-5-morpholin-4-yl-3H-1,2-dithiole-3-thione

• Molecular Formula: C7H8ClNOS3
• Molecular Weight: 253.8 g/mol
• IUPAC Name: 4-chloro-5-morpholin-4-yldithiole-3-thione
• InChI: InChI=1S/C7H8ClNOS3/c8-5-6(12-13-7(5)11)9-1-3-10-4-2-9/h1-4H2
• InChI Key: LTTNJFJAUVHRIC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=S)SS2)Cl

Description

4-Chloro-5-morpholin-4-yl-3H-1,2-dithiole-3-thione: is a chemical compound with the molecular formula C₇H₈ClNOS₃ and a molecular weight of 253.79 g/mol .

• It belongs to the class of 1,2-dithiole-3-thiones, which exhibit interesting biological and pharmacological properties.
• The compound’s structure includes a chloro-substituted dithiole ring fused with a morpholine moiety.

Preparation Methods

• One synthetic route involves treating dialkyl malonates with a mixture of elemental sulfur and P₂S₅ in refluxing xylene. This results in the formation of 4-substituted 5-alkylthio-3H-1,2-dithiole-3-thiones as major products .
• Industrial production methods may vary, but this compound can be synthesized through similar approaches.

Chemical Reactions Analysis

Reactions: 4-Chloro-5-morpholin-4-yl-3H-1,2-dithiole-3-thione can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example, oxidation may involve oxidizing agents like hydrogen peroxide or peracids.

Major Products: The products formed depend on the reaction type. Detailed studies are needed to identify specific products.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, coordination chemistry, and potential ligand properties.

Biology and Medicine: Investigations focus on its potential as an antithrombotic agent . Further studies may reveal other biological activities.

Industry: Its applications in industry are still emerging, but its unique structure makes it interesting for materials science and catalysis.

Mechanism of Action

• The exact mechanism remains an active area of research. its interaction with molecular targets and pathways likely underlies its biological effects.

Comparison with Similar Compounds

Similar Compounds: While 4-Chloro-5-morpholin-4-yl-3H-1,2-dithiole-3-thione is relatively unique, other dithiole derivatives exist.

Uniqueness: Its chloro-substitution and morpholine ring set it apart from other dithiole compounds.